Cas no 57097-81-1 (3-Bromo-5-methyl-1H-pyrazole)

3-Bromo-5-methyl-1H-pyrazole structure
3-Bromo-5-methyl-1H-pyrazole structure
Product Name:3-Bromo-5-methyl-1H-pyrazole
CAS No:57097-81-1
MF:C4H5BrN2
MW:160.999899625778
MDL:MFCD11215487
CID:822808
PubChem ID:1201423
Update Time:2025-04-19

3-Bromo-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-methyl-1H-pyrazole
    • 1H-Pyrazole,3-broMo-5-Methyl
    • 3-bromo-5-methylpyrazole
    • 5-Bromo-3-methyl-1H-pyrazole
    • 3-Bromo-5-methyl-1H pyrazole
    • 1H-Pyrazole, 3-bromo-5-methyl-
    • PubChem23660
    • AMOT0125
    • AMOT0124
    • SVRPUGWCOWUQOY-UHFFFAOYSA-N
    • 3-BROMO-5-METHYL-2H-PYRAZOLE
    • AB63797
    • SY030862
    • BC004954
    • AM804068
    • 5744-68-3
    • 57097-81-1
    • AC-29467
    • AC-907/25004290
    • pyrazole, 3(5)-bromo-5(3)-methyl-
    • EN300-111638
    • SCHEMBL3261281
    • SCHEMBL12778669
    • DA-19353
    • AKOS025395241
    • AKOS006308752
    • MFCD11215487
    • FS-3201
    • AKOS004123543
    • CS-W019617
    • MFCD00233969
    • DB-072246
    • MDL： MFCD11215487
    • Inchi： 1S/C4H5BrN2/c1-3-2-4(5)7-6-3/h2H,1H3,(H,6,7)
    • InChI Key： SVRPUGWCOWUQOY-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C)NN=1

Computed Properties

  • Exact Mass: 159.96400
  • Monoisotopic Mass: 159.96361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 66.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.723
  • Boiling Point: 270°C at 760 mmHg
  • Flash Point: 117℃
  • PSA: 28.68000
  • LogP: 1.48060

3-Bromo-5-methyl-1H-pyrazole Security Information

3-Bromo-5-methyl-1H-pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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